Cas no 4321-64-6 (Demethylfenitrothion)

• Product Name: Demethylfenitrothion
• CAS No: 4321-64-6
• MF: C₈H₁₀NO₅PS
• MW: 263.207461833954
• CID: 1517627
• PubChem ID: 165212
• Update Time: 2025-08-03

Demethylfenitrothion Chemical and Physical Properties

Names and Identifiers

• O-methyl O-(3-methyl-4-nitrophenyl) hydrogen phosphorothioate
• sodium,1,3-benzodioxol-5-yl(hydroxy)methanesulfonate
• Phosphorothioic acid, O-methyl O-(4-nitro-m-tolyl) ester
• hydroxy-methoxy-(3-methyl-4-nitrophenoxy)-sulfanylidene-lambda5-phosphane
• Demethyl sumithion
• A836151
• Demethylfenitrothion (DISCONTINUED)
• Desmethyl fenitrothion
• Phosphorothioic acid, O-methyl O-(3-methyl-4-nitrophenyl) ester
• NS00067360
• hydroxy-methoxy-(3-methyl-4-nitrophenoxy)-sulfanylidenephosphorane
• O-methyl O-hydrogen O-(3-methyl-4-nitrophenyl) phosphorothioate
• methoxy-(3-methyl-4-nitro-phenoxy)-oxidanyl-sulfanylidene-$l^{5}-phosphane
• DM-FNT
• SCHEMBL11204966
• Desmethyl sumithion
• DTXSID70904783
• O-Demethyl fenitrothion
• 4321-64-6
• BRN 2290327
• Demethylfenitrothion

• Inchi： 1S/C8H10NO5PS/c1-6-5-7(14-15(12,16)13-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,12,16)
• InChI Key： LNGYYGXBMGRUKZ-UHFFFAOYSA-N
• SMILES： S=P(O)(OC)OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.0018
• Monoisotopic Mass: 263.00173059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 81.83

Additional information on Demethylfenitrothion

Demethylfenitrothion: A Comprehensive Overview

Demethylfenitrothion (CAS No. 4321-64-6) is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound, with its unique chemical structure and properties, plays a pivotal role in several applications, particularly in the field of agriculture and pest control. Recent advancements in chemical synthesis and material science have further enhanced our understanding of Demethylfenitrothion, making it a subject of interest for researchers and professionals alike.

The chemical structure of Demethylfenitrothion is characterized by its molecular formula and functional groups, which contribute to its distinctive properties. Recent studies have delved into the synthesis methods of this compound, exploring innovative pathways that improve yield and efficiency. For instance, researchers have employed green chemistry principles to develop eco-friendly synthesis techniques, reducing the environmental impact associated with traditional methods.

In terms of applications, Demethylfenitrothion is widely recognized for its role as a pesticide. Its ability to effectively control pests while minimizing adverse effects on non-target species has made it a preferred choice in agricultural practices. Moreover, recent research has highlighted its potential in biodegradable formulations, which align with the growing demand for sustainable agricultural solutions.

The environmental impact of Demethylfenitrothion has also been a focal point of recent studies. Scientists have investigated its degradation pathways under various environmental conditions, providing insights into its persistence in soil and water systems. These findings are crucial for developing strategies to mitigate any potential ecological risks associated with its use.

From a safety perspective, understanding the toxicological profile of Demethylfenitrothion is essential for ensuring safe handling and application. Recent toxicological studies have provided updated information on its acute and chronic toxicity levels, guiding regulatory bodies in establishing appropriate safety standards.

Looking ahead, the future of Demethylfenitrothion lies in its potential for further innovation. Researchers are exploring ways to enhance its efficacy while reducing any associated risks. This includes the development of controlled-release formulations that optimize its application in agricultural settings.

In conclusion, Demethylfenitrothion (CAS No. 4321-64-6) stands as a testament to the advancements in chemical science and their practical applications. Its versatility and adaptability make it a valuable compound in various industries, with ongoing research continually expanding our knowledge and capabilities related to this fascinating chemical entity.